Cas no 625119-48-4 (Benzene, 1-chloro-2,4-diethoxy-5-isocyanato-)

Benzene, 1-chloro-2,4-diethoxy-5-isocyanato- structure
625119-48-4 structure
Product Name:Benzene, 1-chloro-2,4-diethoxy-5-isocyanato-
CAS No:625119-48-4
MF:C11H12ClNO3
MW:241.670882225037
CID:1637882
PubChem ID:85885493
Update Time:2025-04-21

Benzene, 1-chloro-2,4-diethoxy-5-isocyanato- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-chloro-2,4-diethoxy-5-isocyanato-
    • JIVUSZYBHSSCJH-UHFFFAOYSA-N
    • SCHEMBL6371515
    • 1-chloro-5-isocyanato-2,4-diethoxybenzene
    • DB-191069
    • 625119-48-4
    • 1-chloro-2,4-diethoxy-5-isocyanatobenzene
    • Inchi: 1S/C11H12ClNO3/c1-3-15-10-6-11(16-4-2)9(13-7-14)5-8(10)12/h5-6H,3-4H2,1-2H3
    • InChI Key: JIVUSZYBHSSCJH-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(=CC=1OCC)OCC)N=C=O

Computed Properties

  • Exact Mass: 241.05066
  • Monoisotopic Mass: 241.0505709g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 47.9Ų

Experimental Properties

  • PSA: 47.89
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